Cas no 286836-79-1 (Methyl 7-bromo-1-benzofuran-5-carboxylate)

• Product Name: Methyl 7-bromo-1-benzofuran-5-carboxylate
• CAS No: 286836-79-1
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• MDL: MFCD29904881
• CID: 4643334
• PubChem ID: 22144801
• Update Time: 2025-06-29

Methyl 7-bromo-1-benzofuran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-bromo-1-benzofuran-5-carboxylate
• 5-methoxycarbonyl-7-bromobenzofuran
• 5-(methoxycarbonyl)-7-bromobenzofuran
• AKOS037644774
• DB-172481
• DB-141020
• CS-0048918
• MFCD29904881
• SCHEMBL5987396
• QQFMMIJEJMQKOY-UHFFFAOYSA-N
• AS-54384
• methyl7-bromo-1-benzofuran-5-carboxylate
• P17829
• methyl 7-bromobenzofuran-5-carboxylate
• 7-Bromo-5-benzofurancarboxylic acid methyl ester
• 286836-79-1
• SY233981
• Methyl 7-bromo-1-benzofuran-5-carboxylate

• MDL： MFCD29904881
• Inchi： 1S/C10H7BrO3/c1-13-10(12)7-4-6-2-3-14-9(6)8(11)5-7/h2-5H,1H3
• InChI Key： QQFMMIJEJMQKOY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC2C=COC=21

Computed Properties

• Exact Mass: 253.95786 g/mol
• Monoisotopic Mass: 253.95786 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.4
• Molecular Weight: 255.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Methyl 7-bromo-1-benzofuran-5-carboxylate

Methyl 7-bromo-1-benzofuran-5-carboxylate (CAS No. 286836-79-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 7-bromo-1-benzofuran-5-carboxylate (CAS No. 286836-79-1) is a significant intermediate in the realm of pharmaceutical synthesis, playing a crucial role in the development of novel therapeutic agents. This compound, characterized by its unique benzofuran core structure and bromine substituent, has garnered considerable attention due to its versatility in synthetic chemistry and its potential applications in drug discovery.

The molecular structure of Methyl 7-bromo-1-benzofuran-5-carboxylate consists of a benzofuran ring system substituted with a bromine atom at the 7-position and a carboxylate ester group at the 5-position. This configuration makes it an ideal building block for constructing more complex molecules, particularly in the synthesis of heterocyclic compounds that are prevalent in modern medicinal chemistry.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of benzofuran derivatives. The presence of the bromine atom in Methyl 7-bromo-1-benzofuran-5-carboxylate allows for various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental to constructing biaryl structures. These reactions are particularly valuable in the synthesis of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of Methyl 7-bromo-1-benzofuran-5-carboxylate is its utility in the preparation of pharmacologically active compounds. For instance, recent studies have demonstrated its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The benzofuran scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. By leveraging the reactivity of the bromine substituent, researchers can introduce additional functional groups that enhance the pharmacological profile of these compounds.

The carboxylate ester group in Methyl 7-bromo-1-benzofuran-5-carboxylate also provides a versatile handle for further chemical modifications. It can be hydrolyzed to form a free carboxylic acid or converted into other ester or amide derivatives, depending on the synthetic needs. This flexibility is particularly useful in drug development, where precise control over molecular structure is essential for achieving optimal pharmacokinetic and pharmacodynamic properties.

Recent advancements in synthetic methodologies have further expanded the applications of Methyl 7-bromo-1-benzofuran-5-carboxylate. For example, palladium-catalyzed reactions have enabled the introduction of diverse functional groups at specific positions within the benzofuran ring, allowing for the creation of structurally diverse libraries of compounds. These libraries are invaluable for high-throughput screening and virtual ligand docking studies, which are integral to modern drug discovery pipelines.

The compound's stability under various reaction conditions also makes it a preferred choice for industrial-scale synthesis. Its ability to withstand harsh conditions without degradation ensures that it remains a reliable intermediate throughout the synthetic process. This reliability is crucial for pharmaceutical manufacturers who require consistent quality and yield in their production processes.

In conclusion, Methyl 7-bromo-1-benzofuran-5-carboxylate (CAS No. 286836-79-1) represents a cornerstone in pharmaceutical synthesis due to its structural versatility and reactivity. Its role as an intermediate in constructing complex heterocyclic compounds underscores its importance in drug development. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.